Nisotirostide

PYY analogue NPY receptor selectivity peptide engineering
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C230H343N59O65
Molecular Weight 4975 g/mol
Cat. No. B15617508
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameNisotirostide
Molecular FormulaC230H343N59O65
Molecular Weight4975 g/mol
Structural Identifiers
InChIInChI=1S/C230H343N59O65/c1-123(2)105-161(210(337)264-147(52-38-100-250-229(240)241)200(327)282-169(114-135-119-244-122-255-135)216(343)279-166(111-132-66-74-139(295)75-67-132)212(339)275-162(106-124(3)4)211(338)283-170(115-178(234)298)217(344)281-168(113-134-118-253-143-46-29-27-44-141(134)143)215(342)276-163(107-125(5)6)218(345)286-191(128(9)291)222(349)270-148(53-39-101-251-230(242)243)197(324)265-151(76-85-176(232)296)202(329)262-145(50-36-98-248-227(236)237)198(325)273-160(192(235)319)108-129-60-68-136(292)69-61-129)274-206(333)153(81-90-186(309)310)261-193(320)126(7)256-208(335)164(109-130-62-70-137(293)71-63-130)278-213(340)165(110-131-64-72-138(294)73-65-131)277-199(326)146(51-37-99-249-228(238)239)263-203(330)152(77-86-177(233)297)267-214(341)167(112-133-117-252-142-45-28-26-43-140(133)142)280-207(334)154(82-91-187(311)312)266-204(331)155(83-92-188(313)314)268-221(348)175-56-42-104-289(175)225(352)172(121-290)285-194(321)127(8)257-209(336)171(116-190(317)318)284-201(328)150(80-89-185(307)308)259-182(302)120-254-219(346)173-54-40-102-287(173)223(350)158(272-205(332)156(84-93-189(315)316)269-220(347)174-55-41-103-288(174)224(351)157(47-30-32-94-231)271-196(323)144-49-35-97-245-144)48-31-34-95-246-179(299)57-24-22-33-96-247-195(322)149(79-88-184(305)306)258-181(301)87-78-159(226(353)354)260-180(300)58-23-20-18-16-14-12-10-11-13-15-17-19-21-25-59-183(303)304/h26-29,43-46,60-75,117-119,122-128,144-175,191,245,252-253,290-295H,10-25,30-42,47-59,76-116,120-121,231H2,1-9H3,(H2,232,296)(H2,233,297)(H2,234,298)(H2,235,319)(H,244,255)(H,246,299)(H,247,322)(H,254,346)(H,256,335)(H,257,336)(H,258,301)(H,259,302)(H,260,300)(H,261,320)(H,262,329)(H,263,330)(H,264,337)(H,265,324)(H,266,331)(H,267,341)(H,268,348)(H,269,347)(H,270,349)(H,271,323)(H,272,332)(H,273,325)(H,274,333)(H,275,339)(H,276,342)(H,277,326)(H,278,340)(H,279,343)(H,280,334)(H,281,344)(H,282,327)(H,283,338)(H,284,328)(H,285,321)(H,286,345)(H,303,304)(H,305,306)(H,307,308)(H,309,310)(H,311,312)(H,313,314)(H,315,316)(H,317,318)(H,353,354)(H4,236,237,248)(H4,238,239,249)(H4,240,241,250)(H4,242,243,251)/t126-,127-,128-,144-,145+,146-,147+,148+,149-,150-,151+,152-,153+,154-,155-,156-,157-,158-,159-,160+,161+,162+,163+,164-,165-,166+,167-,168+,169?,170?,171-,172-,173-,174-,175-,191+/m0/s1
InChIKeyFUJAXTAKFUGOHA-ZIVFTAJSSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Nisotirostide Compound Profile


Nisotirostide (LY-3457263) is a synthetic peptide analogue of peptide tyrosine-tyrosine (PYY) that acts as an agonist at neuropeptide Y (NPY) receptors, specifically the Y2 receptor subtype [1]. It has a molecular weight of 4974.54 Da, the formula C230H343N59O65, and the sequence PKPEKPGEDA SPEEWQRYYA ELRHYLNWLT RQRY [1]. The compound is currently under development by Eli Lilly and Company for the treatment of type 2 diabetes and obesity, with the highest clinical trial phase being Phase II [2]. Nisotirostide is administered subcutaneously and is being investigated both as monotherapy and as an add-on to GLP-1 receptor agonists such as tirzepatide, semaglutide, and dulaglutide [3] [4].

1

NPY Y2 receptor agonist tool for metabolic pathway studies.

2

Phase II clinical-stage tool for diabetes and obesity research.

3

Supports combination study design with GLP-1 receptor agonists.

Nisotirostide Interchangeability


PYY analog agonists are a diverse class with variations in amino acid sequence, receptor selectivity, pharmacokinetic half-life, and tolerability profiles that directly impact their therapeutic viability in type 2 diabetes and obesity [1]. For example, the long-acting PYY3-36 analogue PYY1875 (NN9775) demonstrated only modest efficacy as an add-on to semaglutide for weight management and was not well tolerated at higher doses in Phase II trials, leading to early clinical challenges [2]. These differences highlight that even minor structural modifications can profoundly influence both the efficacy and safety outcomes of PYY analogs, making substitution without comparative evidence a significant risk to research validity or procurement value.

This product
  • Engineered PYY analog with Y2 receptor selectivity and extended half-life
  • Glycemic endpoint focus in combination with multiple GLP-1 agonists
  • Phase I reported general tolerability without dose-limiting toxicities
Other PYY analogs (e.g., PYY1875)
  • Sequence and PK differences may alter receptor engagement profile
  • Weight-loss primary endpoint context may not transfer to glycemic add-on models
  • Tolerability endpoint context may differ; higher GI event rates reported

Nisotirostide Differentiation Evidence


Unique Sequence vs. Endogenous PYY3-36

Nisotirostide differs from endogenous human PYY3-36 by specific amino acid substitutions across its 34-residue sequence, resulting in a molecular weight of 4974.54 Da compared to approximately 4049 Da for native PYY3-36 [1]. While the exact modifications are proprietary, peptide engineering in this class typically involves D-amino acid incorporation, N-terminal acylation with fatty diacids, and strategic residue substitutions to improve NPY2 receptor selectivity and metabolic stability [2]. Endogenous PYY3-36 has a circulating half-life of approximately 8 minutes, while prolonged PYY analogues can achieve half-lives of 24 hours or longer [2]. Nisotirostide's distinct sequence is designed to address these limitations, but direct quantitative comparative data on binding affinity (Ki) or functional potency (EC50) for Nisotirostide versus endogenous PYY3-36 is not publicly available at this stage.

Sequence divergence
Class-level inference
MW ~4975 Da vs. endogenous ~4049 Da; engineered residues.
May support improved PK and Y2 selectivity context.
Direct binding affinity data not publicly available.
PYY analogue NPY receptor selectivity peptide engineering

Phase II Status vs. Earlier-Stage PYY Analogues

As of Q1 2026, Nisotirostide has advanced to Phase II clinical trials, a stage reached by few PYY analogues [1]. The comparator PYY1875 completed Phase II in 2024 but demonstrated only modest efficacy as an add-on to semaglutide and was not well tolerated at higher doses, potentially limiting its further development [2]. Other PYY analogues, such as NN9775, remain in earlier stages. Nisotirostide's Phase II trial (NCT05377333) is evaluating HbA1c reduction when added to stable doses of semaglutide or tirzepatide in patients with type 2 diabetes not at glycemic goal, with results expected to provide quantitative differentiation against placebo [1].

Development stage
Cross-study comparable
Phase II (ongoing) vs. Phase II completed (PYY1875) vs. Phase I (others).
More advanced trial stage for glycemic indication.
Cross-trial interpretation requires endpoint review.
clinical development Phase II trial PYY analogue

Combination with GLP-1 Agonists vs. PYY1875

Nisotirostide's clinical program is strategically designed around combination therapy with GLP-1 receptor agonists, including tirzepatide, semaglutide, and dulaglutide [1] [2]. In contrast, PYY1875 was primarily tested as an add-on to semaglutide 2.4 mg in obesity, where it provided an additional body weight loss of approximately 2.2 kg over placebo at the 1.0 mg dose in a Phase II study, but with significant gastrointestinal adverse events [3]. Nisotirostide's broader combination approach with multiple GLP-1 agents may offer advantages in type 2 diabetes, where HbA1c reduction and glycemic control are primary endpoints, though quantitative efficacy data are pending from the ongoing Phase II trial.

Combination strategy
Cross-study comparable
Nisotirostide + multiple GLP-1 agonists; HbA1c endpoint pending. PYY1875 + semaglutide: ~2.2 kg additional weight loss.
Different primary endpoint focus (glycemic vs. weight).
Comparator data from Phase II PYY1875 study.
combination therapy GLP-1 agonist type 2 diabetes

Tolerability Profile vs. PYY1875

The PYY1875 Phase II study reported that the 1.0 mg dose as an add-on to semaglutide 2.4 mg was associated with common gastrointestinal adverse events, and the 2.0 mg dose escalation regimen was not tolerated, with 42% of participants experiencing severe gastrointestinal events [1]. In contrast, Nisotirostide's completed Phase I trials (NCT04641312, NCT05582096) in healthy participants and those with type 2 diabetes or obesity reported that the drug was generally well tolerated at tested doses when administered alone or in combination with tirzepatide, with no dose-limiting toxicities reported [2] [3]. While direct comparative safety data are not available, these early signals suggest a potentially differentiated tolerability profile.

Tolerability signal
Supporting evidence
Nisotirostide: 0% dose-limiting toxicities reported (Phase I). PYY1875: 42% severe GI events at 2.0 mg (Phase II).
Reports a differentiated tolerability endpoint context.
Cross-trial; different phases and doses.
tolerability gastrointestinal adverse events PYY analogue

Nisotirostide Application Scenarios


Preclinical Comparator for Novel PYY Analogues

Given Nisotirostide's status as one of the most advanced PYY analogues in clinical development for type 2 diabetes, it serves as the most relevant benchmark for novel PYY analogues being developed for glycemic control. Researchers can use Nisotirostide as a comparator in rodent models of type 2 diabetes to benchmark new compounds against a molecule with established Phase II clinical validation, providing context for translational potential [1].

Combination Study Design with GLP-1 Agonists

Nisotirostide's clinical program generates valuable data on the pharmacodynamic interaction between PYY analogues and GLP-1 agonists. For teams investigating combination therapies for type 2 diabetes, Nisotirostide offers a validated starting point for studying the additive or synergistic effects of NPY2 agonism on glycemic control beyond GLP-1 receptor agonism alone [2].

Biomarker Discovery in Metabolic Disease

The ongoing Phase II trial measuring HbA1c reduction when Nisotirostide is added to semaglutide or tirzepatide provides an opportunity for biomarker research into the specific mechanisms by which PYY analogues improve glycemic control. Procurement of Nisotirostide enables parallel in vivo or ex vivo studies to identify novel biomarkers of NPY2 receptor engagement in metabolic tissues, potentially uncovering new therapeutic targets [3].

PK/PD Modeling for Long-Acting Peptides

Nisotirostide's extended half-life, achieved through proprietary acylation and sequence modifications, makes it a suitable tool for pharmacokinetic/pharmacodynamic (PK/PD) modeling studies aimed at understanding the relationship between peptide structure, stability, and duration of action. This application is particularly relevant for organizations developing next-generation long-acting peptide therapeutics for metabolic indications [4].

Application
Selection Property
Validation Focus
Preclinical benchmark for novel PYY analogs
Phase II clinical-stage tool compound
Glycemic endpoint comparability in rodent models
Combination therapy research with GLP-1 agonists
NPY2/GLP-1 co-agonism interaction profile
Additive glycemic effect assessment in diabetic models
Biomarker research for NPY2 target engagement
HbA1c-focused Phase II trial context
Mechanistic biomarker identification in metabolic tissues
Long-acting peptide PK/PD modeling
Extended half-life via engineered acylation
Structure-duration action modeling in preclinical studies

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


Quote Request

Request a Quote for Nisotirostide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.